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Methyl 4-(chloromethyl)thiophene-
Compound Name:
2-carboxylate

Cat. No.: B1365533

An In-Depth Technical Guide to Methyl 4-(chloromethyl)thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block

Methyl 4-(chloromethyl)thiophene-2-carboxylate, identified by CAS number 34767-85-6, is
a functionalized heterocyclic compound of significant interest in synthetic organic chemistry and
medicinal chemistry.[1][2][3] Its structure incorporates a thiophene ring, an ester group, and a
reactive chloromethyl moiety. This unique combination of functional groups makes it a valuable
intermediate for the synthesis of more complex molecular architectures. The thiophene ring is a
well-established pharmacophore found in numerous marketed drugs, prized for its ability to act
as a bioisostere of a phenyl ring while possessing distinct electronic properties.[4][5] The
chloromethyl group serves as a reactive handle for introducing the thiophene scaffold via
nucleophilic substitution, while the methyl ester provides a site for further modification, such as
hydrolysis and amide bond formation.

This guide provides a comprehensive technical overview of Methyl 4-
(chloromethyl)thiophene-2-carboxylate, detailing its physicochemical properties, synthesis,
reactivity, and applications, with a particular focus on its role as a building block in drug
discovery and development.
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Physicochemical and Safety Profile

A clear understanding of a compound's properties is fundamental to its effective use in a

laboratory setting. The key data for Methyl 4-(chloromethyl)thiophene-2-carboxylate are

summarized below.

Property Value Source(s)

CAS Number 34767-85-6 [1][2][6]

Molecular Formula C7H-CIO2S [11[2117]

Molecular Weight 190.65 g/mol [1][6]
methyl 4-

IUPAC Name (chloromethyl)thiophene-2- [6]
carboxylate

SMILES COC(=0)C1l=CC(=CSs1)CCI [7]
QNMKOZMCIPWLDO-

InChl Key [61[7]
UHFFFAOYSA-N

Predicted XlogP 2.2 [7]

Purity Specification Typically 295% [1]

Store long-term in a cool, dry
Long-Term Storage
place

[1]

Globally Harmonized System (GHS) Safety

Information[1]

» Signal Word: Warning
e Pictograms:
o GHSO07 (Exclamation Mark)

e Hazard Statements:
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o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

[e]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

[e]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Synthesis and Mechanistic Considerations

The synthesis of Methyl 4-(chloromethyl)thiophene-2-carboxylate is not trivial and requires
careful control of reaction conditions. A plausible and common strategy involves the
chloromethylation of a suitable thiophene precursor. The direct chloromethylation of thiophene
itself can be hazardous and prone to polymerization.[8] A more controlled approach starts with
methyl thiophene-2-carboxylate and introduces the chloromethyl group.

A representative synthetic workflow is illustrated below.
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Synthesis Workflow

Methyl thiophene-4-carboxylate
(Starting Material)

Paraformaldehyde (HCHO)n
Dry HCl gas
Anhydrous ZnCl2 (catalyst)

eacts with Reagents

Electrophilic Aromatic Substitution
(Chloromethylation)

%roceeds to

Quenching, Extraction,
Washing

%rude Product

Column Chromatography

Purified Product

Methyl 4-(chloromethyl)thiophene-2-carboxylate

(Target Compound)
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Reactivity Profile

Nucleophiles (Nu~)

Amines (R2NH) Alcohols (ROH) Thiols (RSH) Cyanides (CN-)
Azides (N3™) Phenols (ArOH) Thiophenols (ArSH) Enolates

Methyl 4-(chloromethyl)thiophene-2-carboxylate

lSnZ Reaction

Substituted Thiophene Derivatives

(Thiophene-CHz2-Nu)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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